Cas no 1152914-16-3 (2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one)
2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Amino-1H-pyrazol-1-yl)-1-morpholinoethanone
- 2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one
- 1-(2-morpholin-4-yl-2-oxoethyl)-1H-pyrazol-4-amine
- CWB91416
- STL414905
- 2-(4-aminopyrazol-1-yl)-1-morpholin-4-ylethanone
- 2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethanone
-
- MDL: MFCD11129211
- Inchi: 1S/C9H14N4O2/c10-8-5-11-13(6-8)7-9(14)12-1-3-15-4-2-12/h5-6H,1-4,7,10H2
- InChI Key: BDPBFZLHTOIMGR-UHFFFAOYSA-N
- SMILES: O1CCN(C(CN2C=C(C=N2)N)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 230
- XLogP3: -1.2
- Topological Polar Surface Area: 73.4
2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM331573-1g |
2-(4-Amino-1H-pyrazol-1-yl)-1-morpholinoethanone |
1152914-16-3 | 95%+ | 1g |
$590 | 2023-01-12 | |
| Chemenu | CM331573-5g |
2-(4-Amino-1H-pyrazol-1-yl)-1-morpholinoethanone |
1152914-16-3 | 95%+ | 5g |
$1711 | 2023-01-12 | |
| Chemenu | CM331573-1g |
2-(4-Amino-1H-pyrazol-1-yl)-1-morpholinoethanone |
1152914-16-3 | 95%+ | 1g |
$831 | 2021-08-18 | |
| Chemenu | CM331573-5g |
2-(4-Amino-1H-pyrazol-1-yl)-1-morpholinoethanone |
1152914-16-3 | 95%+ | 5g |
$2781 | 2021-08-18 | |
| Enamine | EN300-84497-0.05g |
2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one |
1152914-16-3 | 95% | 0.05g |
$119.0 | 2023-09-02 | |
| Enamine | EN300-84497-0.1g |
2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one |
1152914-16-3 | 95% | 0.1g |
$176.0 | 2023-09-02 | |
| Enamine | EN300-84497-0.25g |
2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one |
1152914-16-3 | 95% | 0.25g |
$252.0 | 2023-09-02 | |
| Enamine | EN300-84497-0.5g |
2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one |
1152914-16-3 | 95% | 0.5g |
$397.0 | 2023-09-02 | |
| Enamine | EN300-84497-1.0g |
2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one |
1152914-16-3 | 95% | 1.0g |
$509.0 | 2023-02-11 | |
| Enamine | EN300-84497-2.5g |
2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one |
1152914-16-3 | 95% | 2.5g |
$1055.0 | 2023-09-02 |
2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one
Comprehensive Overview of 2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one (CAS No. 1152914-16-3)
2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one (CAS No. 1152914-16-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazole ring with a morpholine moiety, making it a versatile intermediate for drug discovery. Its CAS number 1152914-16-3 is frequently searched in chemical databases, reflecting its relevance in synthetic chemistry and material science applications.
In recent years, the demand for heterocyclic compounds like 2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one has surged, driven by their potential in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its bioactive properties, which align with current trends in precision medicine and targeted therapy. The compound’s molecular structure allows for modifications that enhance drug solubility and binding affinity, addressing common challenges in pharmacokinetics.
The synthesis of CAS 1152914-16-3 typically involves multi-step reactions, including amide coupling and cyclization techniques. Its 4-amino pyrazole segment is critical for interactions with biological targets, while the morpholine group improves metabolic stability. This dual functionality makes it a valuable scaffold for designing small-molecule therapeutics, a topic frequently explored in medicinal chemistry forums and publications.
From an industrial perspective, 2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have optimized its production, reducing environmental impact. These advancements resonate with global initiatives like the UN Sustainable Development Goals, highlighting the compound’s alignment with eco-friendly manufacturing practices.
Analytical characterization of CAS No. 1152914-16-3 employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with pharmaceutical standards, a key concern for regulatory bodies like the FDA and EMA. The compound’s stability under various conditions is also a frequent subject of study, particularly for formulation scientists developing oral dosage forms.
In the realm of computational chemistry, 2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one serves as a model for molecular docking simulations. Researchers leverage AI-driven drug design tools to predict its interactions with proteins, accelerating the discovery of novel therapeutics. This intersection of cheminformatics and machine learning is a hot topic in academic conferences and patent filings.
Market analyses indicate growing interest in CAS 1152914-16-3 from contract research organizations (CROs) and biotech startups. Its applications span cancer research, neurodegenerative diseases, and anti-inflammatory therapies, aligning with investor priorities in life sciences. The compound’s IP landscape is equally dynamic, with patents covering its derivatives and composition-of-matter claims.
For laboratory professionals, handling 2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one requires adherence to Good Laboratory Practices (GLP). Safety data sheets (SDS) emphasize proper personal protective equipment (PPE) and ventilation controls, though the compound is not classified as hazardous under standard protocols. These precautions are routinely addressed in OSHA training modules and chemical hygiene plans.
In summary, CAS No. 1152914-16-3 exemplifies the convergence of synthetic innovation and therapeutic potential. Its role in advancing drug discovery pipelines and material science ensures its prominence in scientific literature and industrial workflows. Future research may explore its utility in nanotechnology and bioconjugation, further expanding its multidisciplinary impact.
1152914-16-3 (2-(4-amino-1H-pyrazol-1-yl)-1-(morpholin-4-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)